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Plasticizer
(Abbreviation)

Reported
Toxicity
Concerns

Reported Environmental
Impact

Evidence & Notes

Tris(2-ethylhexyl)
trimellitate (TOTM)

Potential
endocrine

disruptor [1].

Found in river sediments;
suspected persistent,

bioaccumulative, and toxic (PBT)
properties [1] [2].

Data is limited;
identified as a

potential "regrettable
substitution" [1].

Di(2-propylheptyl)
phthalate (DPHP)

Potential
endocrine

disruptor [1].

Found in rivers; suspected PBT
properties; rapidly released from

PVC under wave action [1] [2].

Data is limited;
identified as a

potential "regrettable
substitution" [1].

Acetyl tributyl
citrate (ATBC)

Potential
endocrine

disrupting
properties [1].

Potential toxicity to aquatic
species [1].

-

Diisononyl
cyclohexane-1,2-
dicarboxylate
(DINCH)

Potential
endocrine

disrupting
properties [1].

Potential toxicity to aquatic
species [1].

-
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Plasticizer
(Abbreviation)

Reported
Toxicity
Concerns

Reported Environmental
Impact

Evidence & Notes

Tris(2-ethylhexyl)
phosphate (TEHP)

Potential
endocrine

disrupting
properties [1].

Potential toxicity to aquatic
species; field studies show

potential for bioaccumulation and
biomagnification [1].

-

Bis(2-ethylhexyl)
adipate (DEHA)

- Potential toxicity to aquatic
species [1].

-

Bis(2-ethylhexyl)
terephthalate
(DEHT)

- Potential toxicity to aquatic
species [1].

-

Epoxidized soybean
oil (ESBO)

Potentially
safer / less
toxic profile [1].

Potentially safer / less toxic
profile [1].

Classified as a less

hazardous option.

Glycerin triacetate
(GTA)

Potentially
safer / less
toxic profile [1].

Potentially safer / less toxic
profile [1].

Classified as a less
hazardous option.

Diisononyl adipate
(DINA)

Data lacking [1]. Data lacking [1]. More research is

needed.

Alkylsulfonic phenyl
ester (ASE)

Data lacking [1]. Data lacking [1]. More research is

needed.

Key Experimental Methods for Assessment

The assessment of plasticizers relies on a combination of methods. Here are detailed protocols for key

approaches cited in the literature:

Mesocosm Experiments for Environmental Release: A 2025 study used an artificial outdoor wave

and pond system to simulate the release of plasticizers from PVC under near-natural conditions [2].
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Methodology: Standardized PVC test objects containing DPHP or TOTM were exposed in

wave mesocosms (with mechanical stress), stagnant ponds, and a dry gravel bed (weathering)
for 181 days [2].

Measurements: Researchers quantified plasticizer concentrations in surrounding water and
sediment samples over time using chemical analysis (implied by the use of internal standards

and stock solutions). They also tracked mass variation and plasticizer content in the PVC
objects themselves [2].

Key Finding: Mechanical stress from waves caused rapid fragmentation and release of
plasticizers, leading to significant environmental concentrations, unlike in stagnant water [2].

In Silico (Web Tool) Toxicity Prediction: A 2022 study evaluated the use of various web applications

to predict toxicological endpoints, reducing reliance on animal testing [3].

Methodology: The two-dimensional structures of plasticizers were drawn and converted into a

Simplified Molecular-Input Line-Entry System (SMILES) format [3].
Tools & Endpoints:

Mutagenicity: Predicted using the LAZAR web server, which is based on experimental
AMES test data [3].

Carcinogenicity: Assessed using the CarcinoPred-EL web application [3].
Ecotoxicity: The VEGA platform was used with its Sarpy/IRFMN model to predict acute

toxicity for fish, and a KNN/IRFMN model to predict honey bee toxicity [3].
Application: These tools help prioritize the most hazardous compounds for further, more costly

in vitro or in vivo testing [3].

Toxicity Assessment Workflow

The following diagram illustrates a generalized workflow for evaluating the toxicity of emerging plasticizers,

integrating the methodologies discussed.
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Comprehensive Risk Profile

Click to download full resolution via product page

Critical Research Gaps and the Problem of
"Regrettable Substitution"

A major consensus in the recent literature is the concerning lack of scientific data for many plasticizers

marketed as "green" or "safe" alternatives [1] [3]. This has led to a phenomenon known as "regrettable

substitution," where a banned or restricted chemical is replaced by another with a similar, yet less

understood, hazard profile [1].

Widespread Data Gaps: As shown in the table, for many compounds (e.g., DINA, ASE), there is a

great lack of information on both health and ecological effects [1].
Bioaccumulation Potential: Many alternative plasticizers have logKow values (a measure of

lipophilicity) comparable to those of legacy phthalates, indicating a potential for bioaccumulation in
fatty tissues and movement up the food chain. However, for most compounds, there is a lack of actual

bioaccumulation studies to confirm this risk [1].
Safer Alternatives Exist: The review does identify a few alternatives, such as epoxidized soybean
oil (ESBO) and glycerin triacetate (GTA), which are currently considered to have potentially safer or
less toxic profiles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comparative Toxicity and Environmental Impact of Emerging

Plasticizers]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1511955#comparing-emerging-plasticizers-toxicity-

environmental-impact]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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